Cas no 199181-50-5 (4-(4-chlorophenyl)sulfamoylbenzoic acid)

4-(4-chlorophenyl)sulfamoylbenzoic acid structure
199181-50-5 structure
Product Name:4-(4-chlorophenyl)sulfamoylbenzoic acid
CAS No:199181-50-5
MF:C13H10ClNO4S
MW:311.740801334381
CID:843115
PubChem ID:3326994
Update Time:2025-04-19

4-(4-chlorophenyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4-CHLORO-PHENYLSULFAMOYL)-BENZOIC ACID
    • 4-(4-chlorophenyl)sulfamoylbenzoic acid
    • CHEMBL390844
    • AKOS000114954
    • Oprea1_749331
    • 4-(N-(4-Chlorophenyl)sulfamoyl)benzoicacid
    • 199181-50-5
    • SB83078
    • MFCD03478359
    • J-513491
    • 4-[(4-chlorophenyl)sulfamoyl]benzoic Acid
    • Z45635700
    • EN300-00592
    • F73733
    • 4-(N-(4-Chlorophenyl)sulfamoyl)benzoic acid
    • MDL: MFCD03478359
    • Inchi: 1S/C13H10ClNO4S/c14-10-3-5-11(6-4-10)15-20(18,19)12-7-1-9(2-8-12)13(16)17/h1-8,15H,(H,16,17)
    • InChI Key: XCJFUMVQXOEQIJ-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)NS(C1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 311.002
  • Monoisotopic Mass: 311.0019067g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 432
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 91.8Ų

Experimental Properties

  • PSA: 83.47

4-(4-chlorophenyl)sulfamoylbenzoic acid Pricemore >>

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